Cas no 1169690-88-3 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1169690-88-3
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.085342407227
• MDL: MFCD17214361
• CID: 2093566
• PubChem ID: 58268917
• Update Time: 2025-10-31

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine-3-boronic acid pinacol ester
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS024260853
• Z2044823957
• AS-33472
• DB-303838
• SCHEMBL1693694
• MFCD17214361
• CS-0051655
• 1169690-88-3
• EN300-247430
• Pyrazolo[1,5-a]pyrimidin-3-ylboronic acid pinacol ester
• SY042257
• PB11292
• ZPGVBVUVOXWXDJ-UHFFFAOYSA-N

• MDL： MFCD17214361
• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-8-15-16-7-5-6-14-10(9)16/h5-8H,1-4H3
• InChI Key： ZPGVBVUVOXWXDJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN3C=CC=NC3=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.13400
• Monoisotopic Mass: 245.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 48.65000
• LogP: 1.02850

Additional information on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine

3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1169690-88-3, commonly referred to as 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyrazolo[1,5-a]pyrimidine, a heterocyclic structure known for its unique electronic properties and potential applications in drug design and optoelectronic materials. The presence of the tetramethyl-dioxaborolane substituent further enhances its versatility and reactivity.

Pyrazolo[1,5-a]pyrimidine is a fused bicyclic structure consisting of a pyrazole ring fused to a pyrimidine ring. This structure is highly aromatic and exhibits strong electron-withdrawing properties due to the nitrogen atoms in the rings. The substitution at the 3-position with a tetramethyl-dioxaborolane group introduces additional functionalization possibilities. The dioxaborolane moiety is known for its stability and ability to act as a leaving group in certain reactions, making it valuable in organic synthesis.

Recent studies have highlighted the potential of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine in the development of advanced materials. Researchers have explored its use in creating novel boron-containing polymers and low-dimensional materials. The incorporation of boron into such structures has been shown to improve thermal stability and mechanical properties, making them suitable for high-performance applications.

In the realm of drug discovery, this compound has been investigated as a potential lead for developing anti-cancer agents. The pyrazolo[1,5-a]pyrimidine core has been associated with kinase inhibition activity, which is crucial in targeting various cancer pathways. The tetramethyl-dioxaborolane substituent may further modulate the compound's bioavailability and pharmacokinetic properties.

The synthesis of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by functionalization at the 3-position using appropriate coupling reactions or substitution chemistry. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity.

From an environmental perspective, this compound demonstrates moderate stability under standard conditions. However, its degradation pathways under various environmental conditions require further investigation to ensure sustainable practices in its production and application.

In conclusion, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as materials science and pharmaceuticals.